Cas no 2034595-20-3 (N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

N-[1-(5,6,7,8-Tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a synthetic organic compound featuring a fused tetrahydroquinazoline-piperidine core linked to a dihydrobenzodioxine carboxamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors or enzymes due to its heterocyclic complexity and balanced lipophilicity. The tetrahydroquinazoline group may confer selectivity in binding interactions, while the benzodioxine component could enhance metabolic stability. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound's purity and synthetic reproducibility are critical for preclinical research applications.
N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide structure
2034595-20-3 structure
Product Name:N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
CAS No:2034595-20-3
MF:C22H26N4O3
MW:394.466845035553
CID:5553585
Update Time:2025-05-30

N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
    • N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
    • Inchi: 1S/C22H26N4O3/c27-22(20-13-28-18-7-3-4-8-19(18)29-20)25-15-9-11-26(12-10-15)21-16-5-1-2-6-17(16)23-14-24-21/h3-4,7-8,14-15,20H,1-2,5-6,9-13H2,(H,25,27)
    • InChI Key: DWMMNPISERIEMR-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2OC(C(NC2CCN(C3=C4C(=NC=N3)CCCC4)CC2)=O)C1

N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6523-0645-2μmol
N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
2034595-20-3
2μmol
$85.5 2023-09-08
Life Chemicals
F6523-0645-5μmol
N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
2034595-20-3
5μmol
$94.5 2023-09-08
Life Chemicals
F6523-0645-10μmol
N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
2034595-20-3
10μmol
$103.5 2023-09-08
Life Chemicals
F6523-0645-20μmol
N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
2034595-20-3
20μmol
$118.5 2023-09-08
Life Chemicals
F6523-0645-1mg
N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
2034595-20-3
1mg
$81.0 2023-09-08
Life Chemicals
F6523-0645-2mg
N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
2034595-20-3
2mg
$88.5 2023-09-08
Life Chemicals
F6523-0645-3mg
N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
2034595-20-3
3mg
$94.5 2023-09-08
Life Chemicals
F6523-0645-4mg
N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
2034595-20-3
4mg
$99.0 2023-09-08
Life Chemicals
F6523-0645-5mg
N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
2034595-20-3
5mg
$103.5 2023-09-08
Life Chemicals
F6523-0645-10mg
N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
2034595-20-3
10mg
$118.5 2023-09-08

Additional information on N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Comprehensive Overview of N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 2034595-20-3)

The compound N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide, identified by its CAS number 2034595-20-3, represents a significant advancement in the field of medicinal chemistry. This molecule, with its intricate structure combining a tetrahydroquinazoline core and a piperidine moiety linked to a benzodioxine carboxamide, has garnered attention for its potential therapeutic applications. Researchers are particularly interested in its unique pharmacophore, which may interact with specific biological targets, making it a subject of ongoing studies in drug discovery.

In recent years, the demand for novel small molecules like N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide has surged, driven by the need for innovative treatments in areas such as oncology, neurology, and inflammation. The compound's heterocyclic framework is reminiscent of other clinically successful drugs, which has led to speculation about its potential as a kinase inhibitor or GPCR modulator. These hypotheses are supported by computational modeling and preliminary in vitro assays, though further validation is required.

The synthesis of CAS 2034595-20-3 involves multi-step organic reactions, including amidation and cyclization strategies, to construct its complex architecture. Chemists have optimized these protocols to improve yield and purity, critical factors for pharmaceutical development. The compound's solubility and stability profiles are also under investigation, as these properties are essential for formulation and bioavailability. Given the growing interest in structure-activity relationship (SAR) studies, this molecule serves as a valuable scaffold for derivative design.

From an industrial perspective, N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide aligns with trends in personalized medicine and targeted therapy. Its potential to address unmet medical needs has positioned it as a candidate for partnerships between academic institutions and biotech firms. Additionally, the rise of AI-driven drug discovery has accelerated the exploration of similar compounds, with machine learning algorithms predicting optimal modifications to enhance efficacy and reduce side effects.

Environmental and regulatory considerations are also paramount when discussing CAS 2034595-20-3. The compound's biodegradability and ecotoxicological impact are being evaluated to ensure compliance with global standards. This aligns with the broader shift toward green chemistry in pharmaceutical manufacturing, where sustainable practices are prioritized without compromising therapeutic potential.

In summary, N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide exemplifies the intersection of innovation and practicality in modern drug development. Its multifunctional design and versatile applications make it a compelling subject for both scientific research and commercial exploration. As the pharmaceutical landscape evolves, compounds like this will likely play a pivotal role in shaping future therapies.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.